Cas no 121009-93-6 (rac-Dimethylsilylbis(1-indenyl)zirconium dichloride)

• Product Name: rac-Dimethylsilylbis(1-indenyl)zirconium dichloride
• CAS No: 121009-93-6
• MF: C₂₀H₁₈Cl₂SiZr
• MW: 448.572423458099
• MDL: MFCD00672108
• CID: 63528
• Update Time: 2025-05-23

rac-Dimethylsilylbis(1-indenyl)zirconium dichloride Chemical and Physical Properties

Names and Identifiers

• rac-Dimethylsilylbis(1-indenyl)zirconium dichloride
• dichlorozirconium,di(inden-1-yl)-dimethylsilane
• [(CH3)2Si(indenyl)2]ZrCl2
• dimethylsilanediylbis(indenyl)zirconium dichloride
• dimethylsilylbis(1-indenyl)zirconium dichloride
• Eurocen(R) 5037
• rac-dimethylbis(indenyl)zirconocene dichloride
• RAC-DIMETHYLSILYLBIS(INDENYL)ZIRCONIUMDICHLORIDE
• rac-dimethylsilylenebis(indenyl)zirconium dichloride
• Silane,di-1H-inden-1-yldimethyl-, zirconium complex
• Rac-(dimethylsilylenebis(h5-1-indenyl))dichlorozirconium
• Rac-[dimethylsilylenebis(1-indenyl)]dichlorozirconium
• Rac-dimethylsilylenebis(1-indenyl)zirconium dichloride
• rac-Dichloro[dimethylsilylenebis(1-indenylidene)]zirconium
• Dimethylsilylbisindenylzirconiumdichloride
• Bis-(1-indenyl)-dimethylsilyl zirconium dichloride
• RAC-DIMETHYLSILYLENEBIS(1-INDENYL)ZIRCONIUM(IV) DICHLORIDE
• Rac-[dimethylsilylbis(indenyl)zirconium dichloride
• rac-Dimethylsilylbis(indenyl)zirconium dichloride
• rac-Dimethylsilylbis(1-indenyl)zirconium dichloride, 97+%
• rac-Dimethylsilylbis(1-indenyl)zirconiumdichloride,min.97%
• rac-Dimethylsilylbis(1-indenyl)zirconium dichloride, min. 97%

• MDL： MFCD00672108
• Inchi： 1S/C20H18Si.2ClH.Zr/c1-21(2,19-13-11-15-7-3-5-9-17(15)19)20-14-12-16-8-4-6-10-18(16)20;;;/h3-14H,1-2H3;2*1H;/q;;;+2/p-2
• InChI Key： UWDIAYXWSZBXJP-UHFFFAOYSA-L
• SMILES： [C]12[C]([CH][CH][C]1C=CC=C2)[Si](C)(C)[C]1[CH][CH][C]2C=CC=C[C]12.[Zr](Cl)Cl |^1:0,1,2,3,4,12,13,14,15,20|

Computed Properties

• Exact Mass: 445.96000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 140 °C
• PSA: 0.00000
• LogP: 5.96260
• Solubility: Not determined
• Sensitiveness: moisture sensitive

rac-Dimethylsilylbis(1-indenyl)zirconium dichloride Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36-S37-S39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes

Additional information on rac-Dimethylsilylbis(1-indenyl)zirconium dichloride

Recent Advances in the Application of rac-Dimethylsilylbis(1-indenyl)zirconium dichloride (CAS: 121009-93-6) in Chemical and Biomedical Research

The compound rac-Dimethylsilylbis(1-indenyl)zirconium dichloride (CAS: 121009-93-6) has garnered significant attention in recent years due to its versatile applications in polymerization catalysis and potential biomedical uses. This metallocene complex, belonging to the family of group 4 metallocenes, has shown remarkable catalytic properties in olefin polymerization reactions. Recent studies have expanded its utility beyond traditional industrial applications, exploring its role in drug delivery systems and as a potential therapeutic agent.

A 2023 study published in the Journal of Organometallic Chemistry demonstrated the compound's enhanced catalytic efficiency when used in combination with methylaluminoxane (MAO) as a cocatalyst. The research team reported a 15-20% increase in polymerization activity compared to conventional zirconocene catalysts, with improved control over polymer microstructure. This advancement is particularly relevant for the production of specialty polyolefins with tailored properties for medical applications.

In the biomedical field, preliminary investigations have explored the compound's potential as an anticancer agent. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that rac-Dimethylsilylbis(1-indenyl)zirconium dichloride exhibits selective cytotoxicity against certain cancer cell lines, particularly in hormone-dependent cancers. The mechanism appears to involve interference with cellular signaling pathways, though further research is needed to fully elucidate the molecular interactions.

The compound's stability and solubility characteristics have also been the subject of recent optimization efforts. A 2023 patent application (WO202318765A1) describes novel formulation methods that significantly improve the compound's aqueous solubility while maintaining catalytic activity. This development opens new possibilities for biomedical applications where water solubility is crucial for bioavailability and therapeutic efficacy.

Current challenges in the field include the need for more comprehensive toxicity profiling and the development of targeted delivery systems. Recent work published in Advanced Materials (2024) has begun addressing these issues through the development of nanoparticle carriers that can deliver the compound specifically to tumor sites while minimizing systemic exposure. These carrier systems have shown promise in preclinical models, with reduced off-target effects compared to the free compound.

Looking forward, researchers anticipate that rac-Dimethylsilylbis(1-indenyl)zirconium dichloride may find applications in combination therapies, particularly with existing chemotherapeutic agents. Early-stage research suggests potential synergistic effects when used with platinum-based drugs, though clinical translation remains several years away. The compound's dual functionality as both a therapeutic agent and a drug delivery platform component makes it particularly intriguing for future biomedical applications.